2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-24-17-7-6-8-18(25-2)19(17)20(23)21-15-9-11-16(12-10-15)22-13-4-3-5-14-22/h6-12H,3-5,13-14H2,1-2H3,(H,21,23)
• InChI Key: XMPIJIRZKRCWOF-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=C(C=C2)N3CCCCC3

Description

2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide, also known as compound 77, is a novel chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

Compound 77 acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine neurotransmission. By blocking the activity of this receptor, 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide 77 may modulate the release of dopamine and other neurotransmitters, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide 77 can modulate the activity of dopamine and other neurotransmitters in the brain, leading to potential therapeutic effects for neurological disorders. It has also been shown to have analgesic and anti-inflammatory effects, which may be mediated by its activity at the dopamine D3 receptor.

Advantages and Limitations for Lab Experiments

Compound 77 has several advantages for lab experiments, including its high purity and yield, and its selective activity at the dopamine D3 receptor. However, it also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential therapeutic effects.

Future Directions

There are several future directions for research on 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide 77, including further studies on its mechanism of action and potential therapeutic effects for neurological disorders, as well as its potential as an analgesic and anti-inflammatory agent. Additionally, studies on the potential toxicity and safety of 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide 77 are needed to fully understand its potential applications. Further optimization of the synthesis method may also be necessary to improve the yield and purity of 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide 77.

Synthesis Methods

Compound 77 can be synthesized using various methods, including the reaction of 4-piperidin-1-ylphenylamine with 2,6-dimethoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 4-piperidin-1-ylphenylamine with 2,6-dimethoxybenzamide in the presence of a coupling reagent. These methods have been optimized to yield high purity and yield of 2,6-dimethoxy-N-(4-piperidin-1-ylphenyl)benzamide 77.

Scientific Research Applications

Compound 77 has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have potential as a therapeutic agent for the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. It has also been studied for its potential as an analgesic and anti-inflammatory agent.